alpha-Zearalenol
alpha-Zearalenol
Alpha-Zearalenol is a macrolide.
Alpha-zearalenol belongs to the family of Macrolides and Analogues. These are organic compounds containing a lactone ring of at least twelve members. The term 'macrolide' encompasses a diverse family of unrelated compounds with large macrolactam rings.
Alpha-zearalenol belongs to the family of Macrolides and Analogues. These are organic compounds containing a lactone ring of at least twelve members. The term 'macrolide' encompasses a diverse family of unrelated compounds with large macrolactam rings.
Brand Name:
Vulcanchem
CAS No.:
36455-72-8
VCID:
VC20801926
InChI:
InChI=1S/C18H24O5/c1-12-6-5-9-14(19)8-4-2-3-7-13-10-15(20)11-16(21)17(13)18(22)23-12/h3,7,10-12,14,19-21H,2,4-6,8-9H2,1H3/b7-3+/t12-,14+/m0/s1
SMILES:
CC1CCCC(CCCC=CC2=C(C(=CC(=C2)O)O)C(=O)O1)O
Molecular Formula:
C18H24O5
Molecular Weight:
320.4 g/mol
alpha-Zearalenol
CAS No.: 36455-72-8
Cat. No.: VC20801926
Molecular Formula: C18H24O5
Molecular Weight: 320.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Alpha-Zearalenol is a macrolide. Alpha-zearalenol belongs to the family of Macrolides and Analogues. These are organic compounds containing a lactone ring of at least twelve members. The term 'macrolide' encompasses a diverse family of unrelated compounds with large macrolactam rings. |
|---|---|
| CAS No. | 36455-72-8 |
| Molecular Formula | C18H24O5 |
| Molecular Weight | 320.4 g/mol |
| IUPAC Name | (4S,8R,12E)-8,16,18-trihydroxy-4-methyl-3-oxabicyclo[12.4.0]octadeca-1(14),12,15,17-tetraen-2-one |
| Standard InChI | InChI=1S/C18H24O5/c1-12-6-5-9-14(19)8-4-2-3-7-13-10-15(20)11-16(21)17(13)18(22)23-12/h3,7,10-12,14,19-21H,2,4-6,8-9H2,1H3/b7-3+/t12-,14+/m0/s1 |
| Standard InChI Key | FPQFYIAXQDXNOR-QDKLYSGJSA-N |
| Isomeric SMILES | C[C@H]1CCC[C@@H](CCC/C=C/C2=C(C(=CC(=C2)O)O)C(=O)O1)O |
| SMILES | CC1CCCC(CCCC=CC2=C(C(=CC(=C2)O)O)C(=O)O1)O |
| Canonical SMILES | CC1CCCC(CCCC=CC2=C(C(=CC(=C2)O)O)C(=O)O1)O |
| Appearance | White solid |
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